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Compound of Interest

Compound Name: L-693989

Cat. No.: B1260870 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for the handling

of L-693,989, a pneumocandin research compound. The following procedural guidance is

based on available safety data for closely related compounds and general best practices for

handling novel chemical entities.

Hazard Identification and Personal Protective
Equipment
While a specific Material Safety Data Sheet (MSDS) for L-693,989 (CAS No. 138661-20-8) is

not readily available, data for the closely related compound Pneumocandin B0 (CAS No.

135575-42-7) indicates potential hazards. Researchers should handle L-693,989 as a

hazardous substance.

Assumed GHS Hazard Classifications (based on Pneumocandin B0)[1]:

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 1A, 1B, 1C)

Sensitization, Skin (Category 1, 1A, 1B)

Acute toxicity, inhalation (Category 1, 2)
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Sensitization, respiratory (Category 1, 1A, 1B)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Hazardous to the aquatic environment, long-term hazard (Category 4)

Personal Protective Equipment (PPE) Requirements:

Equipment Specification Purpose

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or higher) for

powders. In case of

inadequate ventilation, a full-

face supplied air respirator

may be necessary.[2][3]

To prevent inhalation of the

powdered compound, which

may cause respiratory irritation

or sensitization.[1][3]

Eye Protection
Chemical safety goggles or a

face shield.[2]

To protect eyes from dust

particles that can cause severe

eye damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, minimum

0.2mm thickness).[3] Gloves

must be inspected before use

and disposed of properly after

handling.

To prevent skin contact, which

may cause irritation or an

allergic skin reaction.[1]

Body Protection
A lab coat or a chemical-

protective suit.

To protect skin and clothing

from contamination.

Handling and Storage Procedures
Operational Plan:

Engineering Controls: All handling of L-693,989 powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[4]
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Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent ignition sources.[4]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the compound is handled or stored.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Recommended storage for the powder is at -20°C for long-term stability (up to 3 years).

Store away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[5]

Experimental Protocol: Preparation of Stock Solutions

Preparation: Don all required PPE before handling the compound.

Weighing: Tare a clean, dry vial on an analytical balance inside a chemical fume hood.

Carefully weigh the desired amount of L-693,989 powder.

Solubilization: L-693,989 is soluble in DMSO and ethanol. Add the appropriate solvent to the

vial to achieve the desired concentration.

Mixing: Gently vortex or sonicate the vial until the compound is completely dissolved.

Storage of Solutions:

In solvent, store at -80°C for up to 6 months or at -20°C for up to 1 month.

Emergency Procedures
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Exposure Scenario First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[2][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation or a rash occurs, seek

medical attention.[2][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][6]

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

sand, diatomite).

Collect: Use spark-proof tools to collect the absorbed material into a suitable, closed

container for disposal.[4]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
All waste containing L-693,989 must be treated as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://solutions.covestro.com/api/uwsi/download?productNumber=04993179&country=US&language=EN&realSubstanceNumber=112000015960
https://www.abmole.com/literature/pneumocandin-b0-msds.html
https://solutions.covestro.com/api/uwsi/download?productNumber=04993179&country=US&language=EN&realSubstanceNumber=112000015960
https://www.abmole.com/literature/pneumocandin-b0-msds.html
https://solutions.covestro.com/api/uwsi/download?productNumber=04993179&country=US&language=EN&realSubstanceNumber=112000015960
https://www.abmole.com/literature/pneumocandin-b0-msds.html
https://www.abmole.com/literature/pneumocandin-b0-msds.html
https://pim-resources.coleparmer.com/sds/56661.pdf
https://www.echemi.com/sds/the-china-supplier-of-caspofungin-inte-temppid160705005310.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Collect all contaminated materials (e.g., unused compound, contaminated

lab supplies, absorbent material from spills) in a clearly labeled, sealed, and chemically

compatible container.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office. Do not dispose of L-693,989 down the drain or in the regular trash.

Mechanism of Action Visualization
L-693,989 is a pneumocandin, a class of antifungal agents that act by inhibiting the synthesis

of β-(1,3)-D-glucan, a critical component of the fungal cell wall.[7] This inhibition leads to a

weakened cell wall and ultimately, cell lysis.
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Caption: Mechanism of action of L-693,989.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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